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Compound of Interest

Compound Name: N-(Chloromethyl)phthalimide

Cat. No.: B098157

An In-depth Technical Guide on N-(Chloromethyl)phthalimide

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides core
technical data on N-(Chloromethyl)phthalimide, a reagent often utilized in organic synthesis,
including agrochemical and pharmaceutical intermediates.[1][2]

Core Molecular Data

The foundational attributes of N-(Chloromethyl)phthalimide are its molecular formula and
weight, which are crucial for stoichiometric calculations in synthesis and for analytical
characterization.

Property Value

Molecular Formula CoHsCINO2[2][3][4][5]
Molecular Weight 195.60 g/mol [5]

CAS Number 17564-64-6[2][3][4][5]

Physicochemical Properties

N-(Chloromethyl)phthalimide is a white crystalline powder.[1][3] It is soluble in chloroform
and slightly soluble in water.[2][3] The melting point of the compound is in the range of 131-135
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°C.[1][21[3]

Logical Relationship of Molecular Formula and
Weight

The molecular weight of a compound is derived directly from its molecular formula. Each
element in the formula contributes to the total molecular weight based on its atomic weight. The
following diagram illustrates this fundamental relationship for N-(Chloromethyl)phthalimide.

Molecular Formula
CoHeCINO:2

omposed of

Atomic Weights
C: 12.01
H: 1.008
Cl: 35.45
N: 14.01
0: 16.00

ummation leads to

Molecular Weight
195.60 g/mol

Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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